Butyl-pyrazolo[1,5-a]pyrimidin-5-yl-amine

• Molecular Formula: C10H14N4
• Molecular Weight: 190.25 g/mol
• IUPAC Name: N-butylpyrazolo[1,5-a]pyrimidin-5-amine
• InChI: InChI=1S/C10H14N4/c1-2-3-6-11-9-5-8-14-10(13-9)4-7-12-14/h4-5,7-8H,2-3,6H2,1H3,(H,11,13)
• InChI Key: CTLHUJXIVFTLIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NC2=CC=NN2C=C1

Description

Butyl-pyrazolo[1,5-a]pyrimidin-5-yl-amine is a useful research compound. Its molecular formula is C10H14N4 and its molecular weight is 190.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 5-chloro-pyrazolo[1,5-a]pyrimidine [29274-24-] (955.4 mg, 6.2 mmol) in butylamine [109-73-9] (6.2 mL, 62.7 mmol), under N2 blanket, was magnetically stirred at 65° C. for 17 h then partitioned between brine (pH adjusted to 10 with saturated aqueous sodium bicarbonate) and ethyl acetate. The phase separated extract was dried (MgSO4) and diluted with heptane to precipitate butyl-pyrazolo[1,5-a]pyrimidin-5-yl-amine as 1.2 g of yellow powder, mp. 75-76° C. 1H NMR (400 MHz, DMSO-d6) δ ppm 0.91 (t, J=7.33 Hz, 3 H) 1.37 (dq, J=15.00, 7.29 Hz, 2 H) 1.47-1.59 (m, 2 H) 3.24-3.34 (m, 2 H) 5.94 (d, J=1.52 Hz, 1 H) 6.22 (d, J=7.58 Hz, 1 H) 7.35 (br. s., 1 H) 7.74 (d, J=2.27 Hz, 1 H) 8.40 (d, J=7.58 Hz, 1 H). 13C NMR (100 MHz, DMSO-d6) δ ppm 13.69, 19.71, 30.65, 91.00, 99.95, 134.70, 143.45, 148.37, 155.43. LRMS (ESI) m/z 191.1 [(M+H)]+, calc'd for C10H14N4: 190.25